Cas no 645-83-0 (3-methanesulfonylpropanoic acid)

3-methanesulfonylpropanoic acid structure
645-83-0 structure
Product Name:3-methanesulfonylpropanoic acid
CAS No:645-83-0
MF:C4H8O4S
MW:152.168920516968
MDL:MFCD01697360
CID:512197
PubChem ID:120308
Update Time:2025-04-19

3-methanesulfonylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(Methylsulfonyl)propanoic acid
    • Propanoic acid,3-(methylsulfonyl)-
    • 3-methanesulfonyl-propionic acid
    • 3-Methansulfonyl-propionsaeure
    • 3-Methylsulfon-propionsaeure
    • 3-Methylsulfonyl-propionsaeure
    • AC1L3QIJ
    • AC1Q4GML
    • BRN 1764384
    • Methylsulfonyl propionic acid
    • MSPA
    • Propionic acid, 3-(methylsulfonyl)-
    • PubChem23949
    • 3-(Methylsulfonyl)propionic acid
    • Propanoic acid, 3-(methylsulfonyl)-
    • 3-methanesulfonylpropanoic acid
    • 3-methylsulfonylpropanoic acid
    • 3-methylsulfonylpropionic acid
    • 3-Methylsulfon-propionsaeure;
    • 3-Methansulfonyl-propionsaeure;
    • 3-methanesulfonyl-pro
    • ODUCCTTZGHSNKX-UHFFFAOYSA-N
    • SY028922
    • Z295403530
    • AKOS000190826
    • EN300-31387
    • ALBB-016284
    • MFCD01697360
    • CS-0038744
    • DTXSID90214755
    • 645-83-0
    • 3-(methylsulfonyl)propanoicacid
    • DB-058104
    • 4-03-00-00727 (Beilstein Handbook Reference)
    • 3-(methylsulfonyl) propionic acid
    • SCHEMBL12240
    • BS-13048
    • MDL： MFCD01697360
    • Inchi： 1S/C4H8O4S/c1-9(7,8)3-2-4(5)6/h2-3H2,1H3,(H,5,6)
    • InChI Key： ODUCCTTZGHSNKX-UHFFFAOYSA-N
    • SMILES： CS(CCC(=O)O)(=O)=O
    • BRN： 1764384

Computed Properties

  • Exact Mass: 152.01434
  • Monoisotopic Mass: 152.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.8
  • XLogP3: -0.9

Experimental Properties

  • Density: 1.380
  • Melting Point: 102-105 ºC
  • Boiling Point: 409℃ at 760 mmHg
  • Flash Point: 201.1°C
  • Refractive Index: 1.474
  • PSA: 71.44
  • LogP: 0.58650

3-methanesulfonylpropanoic acid Security Information

  • HazardClass：IRRITANT

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3-methanesulfonylpropanoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:645-83-0)3-methanesulfonylpropanoic acid
Order Number:A902316
Stock Status:in Stock
Quantity:10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:11
Price ($):158.0/393.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:645-83-0)3-methanesulfonylpropanoic acid
A902316
Purity:99%/99%
Quantity:10g/25g
Price ($):158.0/393.0
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